Bis(benzotriazol-1-yl)methanone
Overview
Description
Bis(benzotriazol-1-yl)methanone is an organic compound with the molecular formula C13H8N6O . It is also known by other names such as 1,1’-CARBONYLBISBENZOTRIAZOLE . It has a molecular weight of 264.24 g/mol .
Synthesis Analysis
Bis(benzotriazol-1-yl)methanone can be synthesized by various methods. One method involves the reaction of sodium benzotriazolate and 1-chloromethylbenzotriazole . Another method involves the condensation of 1-hydroxymethylbenzotriazole with benzoyl chloride . It can also be synthesized by the thermal decomposition of 1-methylenebenzotriazol-1-ium .Molecular Structure Analysis
The molecular structure of Bis(benzotriazol-1-yl)methanone consists of two benzotriazole groups attached to a methanone group . The InChI string for this compound is InChI=1S/C13H8N6O/c20-13(18-11-7-3-1-5-9(11)14-16-18)19-12-8-4-2-6-10(12)15-17-19/h1-8H .Chemical Reactions Analysis
Bis(benzotriazol-1-yl)methanone can participate in various chemical reactions. For instance, it can be used as a reactant in multicomponent heterocyclization reactions . It can also be involved in the synthesis of substituted thiosemicarbazides and N-hydroxythioureas .Physical And Chemical Properties Analysis
Bis(benzotriazol-1-yl)methanone has several computed properties. It has a molecular weight of 264.24 g/mol . It has a topological polar surface area of 78.5 Ų . It has a complexity of 357 . It has no hydrogen bond donor count and has a hydrogen bond acceptor count of 5 .Scientific Research Applications
Synthesis and Characterization
- Bis(benzotriazol-1-yl)methanone has been utilized in the synthesis of various chemical compounds. For instance, derivatives like bis(benzotriazol-1-yl)phenylmethane and bis(benzotriazol-1-yl)pyridin-2-ylmethane were prepared using CoCl2 as a catalyst. These compounds were characterized using spectroscopic methods and X-ray diffraction (Ferraro, Bortoluzzi, & Castro, 2019).
Material Science and Crystallography
- In material science, bis(benzotriazol-1-yl)methanone has been applied in the crystallography of ligands with N-heterocycles, significantly contributing to the understanding of molecular structures and intermolecular interactions (Wang, Sun, Zhang, & Sun, 2017).
Organic Chemistry
- The compound has been used in organic chemistry for the preparation of various organic derivatives, such as thieno[2,3-b]-thiophene derivatives, showcasing its versatility in facilitating diverse chemical reactions (Mabkhot, Kheder, & Al-Majid, 2010).
Coordination Chemistry
- Bis(benzotriazol-1-yl)methanone plays a significant role in coordination chemistry. It has been used in the synthesis of coordination polymers, exhibiting potential for applications in sensing and photocatalysis (Sun, Li, Xu, Chen, Wang, Xu, & Tao, 2022).
Optoelectronic Applications
- In optoelectronics, derivatives of bis(benzotriazol-1-yl)methanone have been investigated as thermally activated delayed fluorescent emitters, indicating its potential in developing efficient blue light-emitting devices (Kim, Choi, & Lee, 2016).
Environmental Chemistry
- The compound has been explored in environmental chemistry, particularly in the study of metal-organic frameworks for CO2 chemisorption, suggesting its utility in addressing environmental challenges (Liu, Hoefer, Berkbigler, Cui, Liu, Co, McComb, & Wade, 2022).
Safety And Hazards
properties
IUPAC Name |
bis(benzotriazol-1-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8N6O/c20-13(18-11-7-3-1-5-9(11)14-16-18)19-12-8-4-2-6-10(12)15-17-19/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXYBIPTYOWWVQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2C(=O)N3C4=CC=CC=C4N=N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8N6O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40402509 |
Source
|
| Record name | Bis(1H-benzotriazol-1-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40402509 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(benzotriazol-1-yl)methanone | |
CAS RN |
68985-05-7 |
Source
|
| Record name | Bis(1H-benzotriazol-1-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40402509 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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